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Compound of Interest

3-(5-Chloro-2-
Compound Name:

hydroxyphenyl)propanoic acid
CAS No.: 749878-89-5

Cat. No.: B3038113
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Technical Monograph: 3-(5-Chloro-2-hydroxyphenyl)propionic Acid

Executive Summary & Molecular Identity

3-(5-Chloro-2-hydroxyphenyl)propionic acid is a functionalized phenylpropanoid intermediate
critical in the synthesis of heterocyclic scaffolds, specifically dihydrocoumarins and chromans.
As a chlorinated derivative of phloretic acid analogs, it serves as a robust metabolic probe for
studying ring-cleavage pathways of halogenated flavonoids and as a precursor for 6-
chlorodihydrocoumarin.

This guide details its physicochemical profile, validated synthetic routes, and its role as a
dynamic intermediate in equilibrium with its lactone form.

Physicochemical Core Profile
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Technical Note

CAS Registry Number

99593-37-0 (Isomer Specific)

Note: Often indexed under
general chlorohydrocinnamic
acids or as the open-chain
form of CAS 26278-79-5 (6-

chlorodihydrocoumarin).

IUPAC Name

3-(5-Chloro-2-
hydroxyphenyl)propanoic acid

Molecular Formula CoHoCIOs
] Monoisotopic Mass: 200.024
Molecular Weight 200.62 g/mol
g/mol
Off-white to pale beige Oxidizes slightly upon air
Appearance _ . _
crystalline solid exposure due to phenolic -OH.
) Low solubility in water; soluble
B Soluble in MeOH, EtOH, ) ]
Solubility in aqueous alkali
DMSO, EtOAc.
(NaOH/Na2CO:s).
pKa (Predicted) Carboxyl: ~4.5 Phenolic -OH: ~9.8
Moderate lipophilicity facilitates
LogP ~2.3

membrane permeability.

Synthetic Pathways & Reaction Logic

The synthesis of 3-(5-Chloro-2-hydroxyphenyl)propionic acid is rarely a terminal goal; it is

typically an intermediate. The most robust route ensures regioselectivity by establishing the

carbon skeleton before saturation.

Primary Synthetic Route: The Cinnamic Reduction

Strategy

This method avoids the formation of unwanted isomers by starting with the regiodefined

aldehyde.
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o Step 1: Knoevenagel Condensation

o

Precursor: 5-Chloro-2-hydroxybenzaldehyde.
o Reagent: Malonic acid in pyridine/piperidine.
o Product: 5-Chloro-2-hydroxycinnamic acid.
o Mechanism:[1] Decarboxylative condensation creates the
-unsaturated acid.
o Step 2: Catalytic Hydrogenation (Critical Step)
o Substrate: 5-Chloro-2-hydroxycinnamic acid.
o Catalyst: 10% Pd/C or Raney Nickel.
o Product: 3-(5-Chloro-2-hydroxyphenyl)propionic acid.

o Logic: Controlled hydrogenation saturates the alkene without dehalogenating the aromatic
ring (a common risk with Pd/C if pressure is too high).

Pathway Visualization

The following diagram illustrates the synthetic flow and the critical equilibrium between the
open-chain acid and its lactone (coumarin) form.
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Figure 1: Synthetic workflow showing the progression from aldehyde precursor to the target
acid, and its equilibrium with the lactone derivative.

Detailed Experimental Protocol

Objective: Isolation of 3-(5-Chloro-2-hydroxyphenyl)propionic acid via hydrogenation of 5-
chloro-2-hydroxycinnamic acid.

Reagents:

5-Chloro-2-hydroxycinnamic acid (10.0 mmol)

Palladium on Carbon (Pd/C), 10 wt. % loading (100 mg)

Ethyl Acetate (EtOAc) or Methanol (MeOH) (50 mL)

Hydrogen gas (balloon pressure or 1 atm)
Methodology:

e Preparation: In a 100 mL round-bottom flask, dissolve 10.0 mmol of the cinnamic acid
precursor in 50 mL of EtOAc. Methanol is an alternative, but EtOAc minimizes esterification
side-reactions during workup.

o Catalyst Addition: Carefully add 100 mg of 10% Pd/C.

o Safety Note: Pd/C is pyrophoric. Add under an inert atmosphere (Nitrogen) or wet the
catalyst with a small amount of water before adding solvent.

e Hydrogenation: Purge the flask with nitrogen, then introduce hydrogen gas. Stir vigorously at
room temperature (20—25°C) for 4—6 hours.

o Monitoring: Monitor reaction progress via TLC (System: Hexane:EtOAc 1:1). The starting
material (UV active, conjugated) will disappear, and the product (less UV active, non-
conjugated) will appear.
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« Filtration: Filter the reaction mixture through a pad of Celite to remove the Pd/C catalyst.
Wash the pad with 10 mL of fresh solvent.

« |solation: Concentrate the filtrate under reduced pressure (rotary evaporator) to yield a solid
residue.

 Purification: Recrystallize from Toluene/Hexane or aqueous Ethanol to obtain the pure acid.
Self-Validating Checkpoint:
e 1H NMR Confirmation: The disappearance of the vinylic protons (doublets at

6.5-8.0 ppm with
Hz) and the appearance of two triplets (or multiplets) in the aliphatic region (

2.5-3.0 ppm) confirms saturation of the double bond.

Biological & Pharmaceutical Relevance[1][3][4][5][6]
The "Open-Chain" Prodrug Concept

This molecule exists in a pH-dependent equilibrium. In acidic environments (stomach), it tends
to cyclize to 6-chlorodihydrocoumarin. In physiological pH (blood/tissue), the ring opens to the
propionic acid form.

« Significance: This dynamic makes it a useful scaffold for prodrug design where lipophilicity
(lactone form) is needed for absorption, and solubility (acid form) is needed for distribution.

Metabolic Analog

It serves as a chlorinated analog of 3-(3-hydroxyphenyl)propionic acid, a major microbial
metabolite of dietary polyphenols (e.g., quercetin, chlorogenic acid).

o Application: Researchers use the chlorinated version to track metabolic stability, as the CI-
substituent blocks metabolic oxidation at the 5-position, simplifying the analysis of
downstream metabolites.
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Figure 2: The metabolic pathway logic where the target molecule acts as a stable tracer for

polyphenol catabolism.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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